Cas no 184481-10-5 (7-Oxabicyclo[4.1.0]heptan-3-one,1-methyl-)

• Product name: 7-Oxabicyclo[4.1.0]heptan-3-one,1-methyl-
• CAS No: 184481-10-5
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 114319
• PubChem ID: 45120385

7-Oxabicyclo[4.1.0]heptan-3-one,1-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptan-3-one,1-methyl-
• 7-Oxabicyclo[4.1.0]heptan-3-one, 1-methyl-
• CS-0227204
• 1-Methyl-7-oxabicyclo[4.1.0]heptan-3-one
• 184481-10-5

• Inchi： InChI=1S/C7H10O2/c1-7-4-5(8)2-3-6(7)9-7/h6H,2-4H2,1H3
• InChI Key： LGNAVYDBKFCTDJ-UHFFFAOYSA-N
• SMILES： CC12OC1CCC(=O)C2

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.6A^2

Experimental Properties

• PSA: 29.6